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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Aster-A protein, its primary ligand
cholesterol, and the critical role this interaction plays in maintaining cellular cholesterol
homeostasis. This document details the structural and chemical properties of cholesterol, the
signaling pathway of Aster-A-mediated cholesterol transport, and comprehensive protocols for
key experimental procedures used to study this process.

Introduction to Aster-A and Cholesterol

Aster-A, encoded by the GRAMD1A gene, is a key protein in the non-vesicular transport of
cholesterol within mammalian cells.[1] It is a member of the Aster protein family, which also
includes Aster-B and Aster-C.[1] These proteins are anchored in the endoplasmic reticulum
(ER) and play a crucial role in transferring cholesterol from the plasma membrane (PM) to the
ER, a central hub for cholesterol sensing and metabolism.[1][2]

The primary ligand for Aster-A is cholesterol, an essential structural component of animal cell
membranes.[3] Cholesterol's precise regulation is vital for cellular function, and its
dysregulation is implicated in numerous diseases. Aster-A facilitates the movement of the
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"accessible" pool of cholesterol from the PM to the ER, thereby influencing cellular responses
to cholesterol levels.

Structure and Chemical Properties of Cholesterol

Cholesterol is a sterol with a distinctive four-ring steroid nucleus and a hydroxyl group, making
it an amphipathic molecule. Its structure allows it to intercalate into cell membranes, modulating
their fluidity and organization.

Chemical Structure

The chemical formula for cholesterol is C27H460. It consists of a
cyclopentanoperhydrophenanthrene ring system, a hydroxyl group at the C-3 position, a double
bond between C-5 and C-6, and a branched aliphatic side chain at C-17.

Physicochemical Properties of Cholesterol

The following table summarizes the key physicochemical properties of cholesterol.
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Property Value Reference
Molecular Formula C27H460

Molecular Weight 386.65 g/mol

Melting Point 148-150 °C

Boiling Point 360 °C (decomposes)

Density 1.052 g/cm3

Solubility in Water

0.095 mg/L (at 30 °C)

Solubility in Organic Solvents

Soluble in acetone, benzene,
ether, hexane, chloroform,

ethanol

White or faintly yellow, waxy

Appearance ]
solid

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor 1

Count

Rotatable Bond Count 5

The Aster-A Signaling Pathway for Cholesterol

Transport

Aster-A facilitates the transport of cholesterol from the plasma membrane to the endoplasmic

reticulum through a non-vesicular mechanism. This process is initiated by an accumulation of

accessible cholesterol in the plasma membrane.

The signaling pathway can be summarized as follows:

e Sensing Cholesterol: The N-terminal GRAM domain of Aster-A senses an increase in the

accessible pool of cholesterol in the plasma membrane. This sensing is facilitated by the

presence of phosphatidylserine in the inner leaflet of the plasma membrane.
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e Recruitment to Membrane Contact Sites: Upon sensing elevated cholesterol, Aster-A is
recruited to endoplasmic reticulum-plasma membrane (ER-PM) contact sites.

e Cholesterol Transfer: The central StART-like domain of Aster-A binds a cholesterol molecule
and facilitates its transfer from the plasma membrane to the endoplasmic reticulum.

o Downstream Effects: The increased cholesterol level in the ER can then be used for
esterification and storage or can regulate the SREBP-2 pathway, a key transcriptional
regulator of cholesterol biosynthesis and uptake.
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Aster-A Mediated Cholesterol Transport Pathway
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In Vitro Cholesterol Binding Assay Workflow
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22-NBD-cholesterol
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Incubate at RT for 30 min

Measure fluorescence
(Plot fluorescence vs. concentration)
(Calculate binding affinity (KdD

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

X-ray Crystallography Workflow for Aster-A/Cholesterol Complex
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Live-Cell Imaging of Cholesterol Transport Workflow

Transfect cells with
GFP-Aster-A

Load cells with
fluorescent cholesterol

Acquire time-lapse images
(GFP and cholesterol channels)

Analyze co-localization and
cholesterol trafficking

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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